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Compound of Interest

Compound Name: Triamterene D5

Cat. No.: B560047 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive troubleshooting guides and frequently asked questions

(FAQs) for the quantitative analysis of Triamterene using a stable isotope-labeled internal

standard. The use of an isotopic analog is a robust method to enhance precision and accuracy

by compensating for variability in sample preparation and instrument response.

Experimental Protocols
A detailed methodology for the analysis of Triamterene in human plasma using a deuterated

internal standard (Triamterene-d5) by liquid chromatography-tandem mass spectrometry (LC-

MS/MS) is outlined below.

Sample Preparation: Protein Precipitation

To 50 µL of plasma sample, add 10 µL of Triamterene-d5 internal standard (IS) working

solution.

Add 200 µL of acetonitrile to precipitate plasma proteins.

Vortex the mixture for 30 seconds.

Centrifuge at 12,000 rpm for 10 minutes to pellet the precipitated proteins.

Transfer the supernatant to a clean vial for LC-MS/MS analysis.
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Liquid Chromatography (LC) Parameters

Column: Zorbax Eclipse Plus RRHD C18 (2.1 mm × 50 mm, 1.7 μm)[1]

Mobile Phase: Isocratic elution with a mixture of 0.1% formic acid in water and a solution of

0.1% formic acid:methanol:acetonitrile (5:4:1 v/v/v)[1]

Flow Rate: 0.4 mL/min[1]

Injection Volume: 5 µL

Column Temperature: 40°C

Mass Spectrometry (MS/MS) Parameters

Instrument: Triple quadrupole mass spectrometer

Ionization Mode: Positive Electrospray Ionization (ESI+)

Multiple Reaction Monitoring (MRM) Transitions:

Triamterene: m/z 254.0 → 237.1[1]

Triamterene-d5 (IS): m/z 259.1 → 242.2[1]

Data Presentation: Performance of the Stable
Isotope Dilution Method
The use of a stable isotope-labeled internal standard significantly improves the precision and

accuracy of Triamterene quantification. Below is a summary of the validation data for the

described LC-MS/MS method.
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Analyte
Concentration
(ng/mL)

Intra-day
Precision
(%CV)

Inter-day
Precision
(%CV)

Accuracy (%)

Triamterene 0.5 (LLOQ) 5.3 6.8 98.8 - 111.6

1.5 4.1 5.5 98.8 - 111.6

80 2.9 4.2 98.8 - 111.6

160 2.5 3.8 98.8 - 111.6

Data adapted from a bioequivalence study of Triamterene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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